Cas no 13369-77-2 (1-ALLYL-3,4,5-TRIBROMOPYRAZOLE)

• Product Name: 1-ALLYL-3,4,5-TRIBROMOPYRAZOLE
• CAS No: 13369-77-2
• MF: C₆H₅Br₃N₂
• MW: 344.83
• CID: 6931211
• PubChem ID: 4159577
• Update Time: 2025-05-08

1-ALLYL-3,4,5-TRIBROMOPYRAZOLE Chemical and Physical Properties

Names and Identifiers

• 1-ALLYL-3,4,5-TRIBROMOPYRAZOLE
• 13369-77-2
• DTXCID201680950
• DTXSID001250143
• 1-Allyl-3,4,5-tribromo-1H-pyrazole
• AKOS024324191
• 666-240-9
• 1H-Pyrazole, 3,4,5-tribromo-1-(2-propen-1-yl)-

• Inchi： 1S/C6H5Br3N2/c1-2-3-11-6(9)4(7)5(8)10-11/h2H,1,3H2
• InChI Key： NITNUVUFMWIPFK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=NN1CC=C)Br)Br

Computed Properties

• Exact Mass: 343.79824Da
• Monoisotopic Mass: 341.80029Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.8Ų